Cas no 228573-90-8 (Tropine-3-thiol)

• Product Name: Tropine-3-thiol
• CAS No: 228573-90-8
• MF: C₈H₁₅NS
• MW: 157.27640080452
• CID: 67104
• Update Time: 2024-01-24

Tropine-3-thiol Chemical and Physical Properties

Names and Identifiers

• Tropine-3-thiol
• 8-Methyl-8-azabicyclo[3.2.1]octane-3-thiol
• 8-Azabicyclo[3.2.1]octane-3-thiol, 8-methyl-, (3-endo)-
• 8-methyl-3-sulfanyl-8-azabicyclo[3.2.1]octan-3-ol
• I14-8238
• 8-Azabicyclo[3.2.1]octane-3-thiol,8-methyl-, (3-endo)-
• 3-mercapto-8-methyl-8-azabicyclo[3.2.1]octan-3-ol
• endo-8-methyl-8-azabicyclo[3.2.1]octane-3-thiol

• Inchi： 1S/C8H15NS/c1-9-6-2-3-7(9)5-8(10)4-6/h6-8,10H,2-5H2,1H3/t6-,7+,8+
• InChI Key： APDHNEFQCYRUFX-JIGDXULJSA-N
• SMILES： [C@]12(CC[C@@]([H])(C[C@@H](S)C1)N2C)[H]

Computed Properties

• Exact Mass: 157.09300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1

Experimental Properties

• Density: 1.07
• Boiling Point: 216 ºC
• Flash Point: 84 ºC
• Refractive Index: 1.561
• PSA: 42.04000
• LogP: 1.47930